90-26-6

2-Phenylbutyramide

In Stock

• CAS RN:
• 90-26-6

• Formula:
• C10H13NO

• InChI:
• InChI=1S/C10H13NO/c1-2-9(10(11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H2,11,12)

• InChIKey:
• UNFGQCCHVMMMRF-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Phenylbutyramide is discontinued (DEA controlled substance). It is a component of novel synthetic opioids.
  

1,2,3,4-Naphthalenetetrol

• CAS RN:
• 5690-26-6

• Formula:
• C10H8O4

• InChI:
• InChI=1S/C10H8O4/c11-7-5-3-1-2-4-6(5)8(12)10(14)9(7)13/h1-4,11-14H

• InChIKey:
• PYNVYLAZKQQFLK-UHFFFAOYSA-N

• 1,2,3,4-Naphthalenetetrol is a useful research compound. Its molecular formula is C10H8O4 and its molecular weight is 192.17 g/mol. The purity is usually 95%.

2-chloro-2-(3-phenoxyphenyl)acetonitrile

In Stock

• CAS RN:
• 39590-26-6

• Formula:
• C14H10ClNO

• 2-chloro-2-(3-phenoxyphenyl)acetonitrile is a useful research compound. Its molecular formula is C14H10ClNO and its molecular weight is 243.7. The purity is usually 95%.

Chloro(pentamethylcyclopentadienyl)(cyclooctadiene)ruthenium(II)

In Stock

• CAS RN:
• 92390-26-6

• Formula:
• C18H28ClRu

• InChI:
• InChI=1S/C10H16.C8H12.ClH.Ru/c1-7-6-10(4,5)9(3)8(7)2;1-2-4-6-8-7-5-3-1;;/h6H,1-5H3;1-2,7-8H,3-6H2;1H;/q;;;+1/p-1/b;2-1-,8-7?;;

• InChIKey:
• JBVMVFXUVNUNNG-ZNZJSHLGSA-M

• Chloro(pentamethylcyclopentadienyl)(cyclooctadiene)ruthenium(II) is a useful research compound. Its molecular formula is C18H28ClRu and its molecular weight is 380.9 g/mol. The purity is usually 95%.

9,10-Dihydro-9,10-[3,4]thiophenoanthracene

In Stock

• CAS RN:
• 42490-26-6

• Formula:
• C18H12S

• InChI:
• InChI=1S/C18H12S/c1-2-6-12-11(5-1)17-13-7-3-4-8-14(13)18(12)16-10-19-9-15(16)17/h1-10,17-18H

• InChIKey:
• GFAFZYPBTKDJBD-UHFFFAOYSA-N

• 9,10-Dihydro-9,10-[3,4]thiophenoanthracene is a useful research compound. Its molecular formula is C18H12S and its molecular weight is 260.4 g/mol. The purity is usually 95%.

6-Bromo-2,2-dimethyl-cyclohexanone

In Stock

• CAS RN:
• 21690-26-6

• Formula:
• C8H13BrO

• InChI:
• InChI=1S/C8H13BrO/c1-8(2)5-3-4-6(9)7(8)10/h6H,3-5H2,1-2H3

• InChIKey:
• NQKPKIZHPZWYJJ-UHFFFAOYSA-N

• 6-Bromo-2,2-dimethyl-cyclohexanone is a useful research compound. Its molecular formula is C8H13BrO and its molecular weight is 205.09 g/mol. The purity is usually 95%.

1,3-Diethyl 2-phenyl-2-(prop-2-en-1-yl)propanedioate

In Stock

• CAS RN:
• 50790-26-6

• Formula:
• C16H20O4

• InChI:
• InChI=1S/C16H20O4/c1-4-12-16(14(17)19-5-2,15(18)20-6-3)13-10-8-7-9-11-13/h4,7-11H,1,5-6,12H2,2-3H3

• InChIKey:
• UNVUUVYPBGPMGH-UHFFFAOYSA-N

• 1,3-Diethyl 2-phenyl-2-(prop-2-en-1-yl)propanedioate is a useful research compound. Its molecular formula is C16H20O4 and its molecular weight is 276.332. The purity is usually 95%.

4-(2-Amino-2-methylpropyl)phenol hydrochloride

• CAS RN:
• 13990-26-6

• Formula:
• C10H16ClNO

• InChI:
• InChI=1S/C10H15NO.ClH/c1-10(2,11)7-8-3-5-9(12)6-4-8;/h3-6,12H,7,11H2,1-2H3;1H

• InChIKey:
• VJGSBEUXHIOLPE-UHFFFAOYSA-N

• 4-(2-Amino-2-methylpropyl)phenol hydrochloride, also known as 4-(2-Amino-2-methylpropyl)phenol hydrochloride, is a useful research compound. Its molecular formula is C10H16ClNO and its molecular weight is 201.69 g/mol. The purity is usually 95%.

Diethyl [2-(cyclopropylamino)-2-oxoethyl]phosphonate

• CAS RN:
• 144290-26-6

• Formula:
• C9H18NO4P

• InChI:
• InChI=1S/C9H18NO4P/c1-3-13-15(12,14-4-2)7-9(11)10-8-5-6-8/h8H,3-7H2,1-2H3,(H,10,11)

• InChIKey:
• RJLVURPNEWDHCV-UHFFFAOYSA-N

• Diethyl [2-(cyclopropylamino)-2-oxoethyl]phosphonate is a useful research compound. Its molecular formula is C9H18NO4P and its molecular weight is 235.22 g/mol. The purity is usually 95%.

Cyclopropyl 2,3-dichlorophenyl ketone

In Stock

• CAS RN:
• 898790-26-6

• Formula:
• C10H8Cl2O

• InChI:
• InChI=1S/C10H8Cl2O/c11-8-3-1-2-7(9(8)12)10(13)6-4-5-6/h1-3,6H,4-5H2

• InChIKey:
• TXZCLSUZVKZDMZ-UHFFFAOYSA-N

• Cyclopropyl 2,3-dichlorophenyl ketone is a useful research compound. Its molecular formula is C10H8Cl2O and its molecular weight is 215.07 g/mol. The purity is usually 95%.

4-(2-(4-(Tert-butyl)phenoxy)acetamido)benzoic acid

In Stock

• CAS RN:
• 301690-26-6

• Formula:
• C19H21NO4

• InChI:
• InChI=1S/C19H21NO4/c1-19(2,3)14-6-10-16(11-7-14)24-12-17(21)20-15-8-4-13(5-9-15)18(22)23/h4-11H,12H2,1-3H3,(H,20,21)(H,22,23)

• InChIKey:
• LZHCYHMPYWQGBN-UHFFFAOYSA-N

• 4-(2-(4-(Tert-butyl)phenoxy)acetamido)benzoic acid is a useful research compound. Its molecular formula is C19H21NO4 and its molecular weight is 327.38. The purity is usually 95%.

2-(2-Chlorobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 330190-26-6

• Formula:
• C17H17ClN2O2S

• InChI:
• InChI=1S/C17H17ClN2O2S/c1-9-6-7-13-11(8-9)14(15(19)21)17(23-13)20-16(22)10-4-2-3-5-12(10)18/h2-5,9H,6-8H2,1H3,(H2,19,21)(H,20,22)

• InChIKey:
• JTRWKFZOAZQEIG-UHFFFAOYSA-N

• 2-(2-Chlorobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C17H17ClN2O2S and its molecular weight is 348.85. The purity is usually 95%.

2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(3-phenylpropyl)acetamide

In Stock

• CAS RN:
• 893790-26-6

• Formula:
• C22H27N3O3S2

• InChI:
• InChI=1S/C22H27N3O3S2/c1-2-3-16-25-19-13-7-8-14-20(19)30(27,28)24-22(25)29-17-21(26)23-15-9-12-18-10-5-4-6-11-18/h4-8,10-11,13-14H,2-3,9,12,15-17H2,1H3,(H,23,26)

• InChIKey:
• KATLTUABKBVELN-UHFFFAOYSA-N

• 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(3-phenylpropyl)acetamide is a useful research compound. Its molecular formula is C22H27N3O3S2 and its molecular weight is 445.6. The purity is usually 95%.

1H-Dibenz[2,3:6,7]oxepino[4,5-c]pyrrol-1-one, 11-chloro-2,3,3a,12b-tetrahydro-2-methyl-, (3aR,12bS)-rel-

In Stock

• CAS RN:
• 165890-26-6

• Formula:
• C17H14ClNO2

• InChI:
• InChI=1S/C17H14ClNO2/c1-19-9-13-11-4-2-3-5-14(11)21-15-7-6-10(18)8-12(15)16(13)17(19)20/h2-8,13,16H,9H2,1H3/t13-,16+/m1/s1

• InChIKey:
• OOUVAHYYJVOIIB-XJKSGUPXSA-N

• 1H-Dibenz[2,3:6,7]oxepino[4,5-c]pyrrol-1-one, 11-chloro-2,3,3a,12b-tetrahydro-2-methyl-, (3aR,12bS)-rel- is a useful research compound. Its molecular formula is C17H14ClNO2 and its molecular weight is 299.754. The purity is usually 95%.

4-Oxo-2-phenyl-4-propoxybutanoic acid

• CAS RN:
• 152590-26-6

• Formula:
• C13H16O4

• InChI:
• InChI=1S/C13H16O4/c1-2-8-17-12(14)9-11(13(15)16)10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,15,16)

• InChIKey:
• ZJGDAXGMMQANHC-UHFFFAOYSA-N

• 4-Oxo-2-phenyl-4-propoxybutanoic acid, also known as 4-Oxo-2-phenyl-4-propoxybutanoic acid, is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.

3-(7-methoxy-2-oxo-4-phenyl-2H-chromen-6-yl)propanoic acid

In Stock

• CAS RN:
• 1043390-26-6

• Formula:
• C19H16O5

• InChI:
• InChI=1S/C19H16O5/c1-23-16-11-17-15(9-13(16)7-8-18(20)21)14(10-19(22)24-17)12-5-3-2-4-6-12/h2-6,9-11H,7-8H2,1H3,(H,20,21)

• InChIKey:
• SJBWTUCBGAUSSF-UHFFFAOYSA-N

• 3-(7-methoxy-2-oxo-4-phenyl-2H-chromen-6-yl)propanoic acid is a useful research compound. Its molecular formula is C19H16O5 and its molecular weight is 324.332. The purity is usually 95%.

(3,4-dihydroisoquinolin-2(1H)-yl)(6-(pyrrolidin-1-yl)pyrimidin-4-yl)methanone

In Stock

• CAS RN:
• 1909590-26-6

• Formula:
• C18H20N4O

• InChI:
• InChI=1S/C18H20N4O/c23-18(22-10-7-14-5-1-2-6-15(14)12-22)16-11-17(20-13-19-16)21-8-3-4-9-21/h1-2,5-6,11,13H,3-4,7-10,12H2

• InChIKey:
• FKIASAFSBARCNP-UHFFFAOYSA-N

• (3,4-dihydroisoquinolin-2(1H)-yl)(6-(pyrrolidin-1-yl)pyrimidin-4-yl)methanone is a useful research compound. Its molecular formula is C18H20N4O and its molecular weight is 308.385. The purity is usually 95%.

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(oxolan-2-yl)methyl]amino)acetic acid

In Stock

• CAS RN:
• 2138390-26-6

• Formula:
• C22H23NO5

• InChI:
• InChI=1S/C22H23NO5/c24-21(25)13-23(12-15-6-5-11-27-15)22(26)28-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20H,5-6,11-14H2,(H,24,25)

• InChIKey:
• KLJFMRIVHKGBFB-UHFFFAOYSA-N

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(oxolan-2-yl)methyl]amino)acetic acid is a useful research compound. Its molecular formula is C22H23NO5 and its molecular weight is 381.428. The purity is usually 95%.

Methyl 3-[(2,2-dimethylcyclopropyl)amino]pyridazine-4-carboxylate

Usually In Stock

• CAS RN:
• 2248290-26-6

• Formula:
• C11H15N3O2

• InChI:
• InChI=1S/C11H15N3O2/c1-11(2)6-8(11)13-9-7(10(15)16-3)4-5-12-14-9/h4-5,8H,6H2,1-3H3,(H,13,14)

• InChIKey:
• OOIJLUFCWKAJMT-UHFFFAOYSA-N

• Methyl 3-[(2,2-dimethylcyclopropyl)amino]pyridazine-4-carboxylate is a useful research compound. Its molecular formula is C11H15N3O2 and its molecular weight is 221.26. The purity is usually 95%.